Cas no 17118-78-4 (Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI))

• Product Name: Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI)
• CAS No: 17118-78-4
• MF: C₅H₉OPS₃
• MW: 212.293118238449
• CID: 203562
• PubChem ID: 86955
• Update Time: 2025-04-19

Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI)
• 3-bis(methylsulfanyl)phosphorylsulfanylprop-1-yne
• phosphorotrithioic acid, S,S-dimethyl S-2-propyn-1-yl ester
• S,S-Dimethyl S-prop-2-yn-1-yl phosphorotrithioate
• 17118-78-4
• S,S-Dimethyl S-(prop-2-ynyl) phosphorotrithioate
• DTXSID60169021
• Phosphorotrithioic acid, S,S-dimethyl S-(prop-2-ynyl) ester
• BRN 1858653

• Inchi： 1S/C5H9OPS3/c1-4-5-10-7(6,8-2)9-3/h1H,5H2,2-3H3
• InChI Key： ZLJAMTLREAVFKX-UHFFFAOYSA-N
• SMILES： S(CC#C)P(=O)(SC)SC

Computed Properties

• Exact Mass: 211.95547
• Monoisotopic Mass: 211.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 298.7°Cat760mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.584
• PSA: 17.07
• LogP: 3.18690